Cas no 588695-55-0 (Methyl 4-Ethyl-2-isothiocyanato-5-methylthiophene-3-carboxylate)

• Product Name: Methyl 4-Ethyl-2-isothiocyanato-5-methylthiophene-3-carboxylate
• CAS No: 588695-55-0
• MF: C₁₀H₁₁NO₂S₂
• MW: 241.329839944839
• MDL: MFCD03944634
• CID: 880783
• Update Time: 2026-04-29

Methyl 4-Ethyl-2-isothiocyanato-5-methylthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxylicacid,4-ethyl-2-isothiocyanato-5-methyl-,methylester(9CI)
• METHYL 4-ETHYL-2-ISOTHIOCYANATO-5-METHYLTHIOPHENE-3-CARBOXYLATE
• Methyl 4-Ethyl-2-isothiocyanato-5-methylthiophene-3-carboxylate

• MDL： MFCD03944634
• Inchi： InChI=1S/C10H11NO2S2/c1-4-7-6(2)15-9(11-5-14)8(7)10(12)13-3/h4H2,1-3H3
• InChI Key： WZQCDDFWOUZGLV-UHFFFAOYSA-N
• SMILES： CCC1=C(C)SC(=C1C(=O)OC)N=C=S

Computed Properties

• Exact Mass: 241.02300
• Monoisotopic Mass: 241.023
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 99A^2

Experimental Properties

• PSA: 98.99000
• LogP: 3.13980

Additional information on Methyl 4-Ethyl-2-isothiocyanato-5-methylthiophene-3-carboxylate

Recent Advances in the Study of Methyl 4-Ethyl-2-isothiocyanato-5-methylthiophene-3-carboxylate (CAS: 588695-55-0)

Methyl 4-Ethyl-2-isothiocyanato-5-methylthiophene-3-carboxylate (CAS: 588695-55-0) is a thiophene derivative that has garnered significant interest in the field of chemical biology and medicinal chemistry due to its unique structural features and potential biological activities. Recent studies have explored its applications in drug discovery, particularly as a versatile scaffold for the development of novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, biological evaluation, and potential therapeutic applications.

The compound's structure, characterized by the presence of an isothiocyanate group and a methylthiophene moiety, suggests its potential as a reactive intermediate in the synthesis of more complex molecules. Recent synthetic methodologies have focused on optimizing the yield and purity of Methyl 4-Ethyl-2-isothiocyanato-5-methylthiophene-3-carboxylate, with particular attention to green chemistry principles. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported an improved synthetic route that reduces the use of hazardous solvents and enhances the scalability of the process.

In terms of biological activity, preliminary investigations have indicated that Methyl 4-Ethyl-2-isothiocyanato-5-methylthiophene-3-carboxylate exhibits moderate inhibitory effects against certain enzymes involved in inflammatory pathways. A recent in vitro study demonstrated its ability to selectively inhibit cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway, suggesting its potential as a lead compound for the development of anti-inflammatory drugs. However, further in vivo studies are required to validate these findings and assess the compound's pharmacokinetic properties.

Another area of interest is the compound's potential application in cancer research. A 2022 study published in Bioorganic & Medicinal Chemistry Letters explored the anti-proliferative effects of Methyl 4-Ethyl-2-isothiocyanato-5-methylthiophene-3-carboxylate against a panel of cancer cell lines. The results indicated that the compound exhibited selective cytotoxicity towards certain cancer cells, with minimal effects on normal cells. Mechanistic studies suggested that the compound may induce apoptosis through the activation of caspase-dependent pathways, although the exact molecular targets remain to be elucidated.

Despite these promising findings, challenges remain in the development of Methyl 4-Ethyl-2-isothiocyanato-5-methylthiophene-3-carboxylate as a therapeutic agent. Issues such as poor aqueous solubility and potential metabolic instability need to be addressed through structural modifications or formulation strategies. Recent efforts have focused on derivatizing the compound to improve its drug-like properties, with some success in enhancing its bioavailability and target engagement.

In conclusion, Methyl 4-Ethyl-2-isothiocyanato-5-methylthiophene-3-carboxylate (CAS: 588695-55-0) represents a promising scaffold for the development of novel therapeutic agents, particularly in the areas of inflammation and oncology. Continued research efforts are needed to fully exploit its potential, including detailed mechanistic studies, optimization of its pharmacokinetic profile, and evaluation of its safety and efficacy in preclinical models. The compound's unique structural features and demonstrated biological activities make it a valuable candidate for further investigation in the field of chemical biology and drug discovery.